Cas no 79707-12-3 (N'-Benzylpyridine-2,3-diamine)

• Product Name: N'-Benzylpyridine-2,3-diamine
• CAS No: 79707-12-3
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• MDL: MFCD11615800
• CID: 1074200
• PubChem ID: 10397869
• Update Time: 2025-09-23

N'-Benzylpyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• N3-Benzylpyridine-2,3-diamine
• N~3~-benzylpyridine-2,3-diamine
• 2-amino-3-< (phenylmethyl)amino> pyridine
• 2-amino-3-benzylaminopyridine
• 2ohm
• AG-H-19602
• Ambcb4040959
• CHEMBL435747
• N3-(Phenylmethyl)-2,3-pyridinediamine
• N3-BENZYL-PYRIDINE-2,3-DIAMINE
• N3-Benzyl-2,3-pyridinediamine
• NS00070496
• LS-04157
• 79707-12-3
• CS-0322427
• 3-Substituted 2-Aminopyridine 5
• AKOS005174206
• FT-0683711
• N-(2-AMINO-3-PYRIDYL)-N-BENZYLAMINE
• 8AP
• MUKAGFLFIMVSQN-UHFFFAOYSA-N
• DTXSID40439234
• aminopyridine 3
• N~3~-Benzyl-2,3-pyridinediamine
• Q27096508
• 3-N-benzylpyridine-2,3-diamine
• SB53908
• DB07281
• BDBM15781
• MFCD11615800
• SCHEMBL11069733
• DB-087975
• ALBB-013372
• 2,3-pyridinediamine, N~3~-(phenylmethyl)-
• N'-Benzylpyridine-2,3-diamine

• MDL： MFCD11615800
• Inchi： 1S/C12H13N3/c13-12-11(7-4-8-14-12)15-9-10-5-2-1-3-6-10/h1-8,15H,9H2,(H2,13,14)
• InChI Key： MUKAGFLFIMVSQN-UHFFFAOYSA-N
• SMILES： N(C1=CC=CN=C1N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.9Ų

N'-Benzylpyridine-2,3-diamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines